Enzyme mimetic electrochemical sensor for salivary nitrite detection using copper chlorophyllin and carbon nanotubes-functionalized screen printed electrodes†
Materials Advances Pub Date: 2023-11-02 DOI: 10.1039/D3MA00634D
Abstract
Electrochemical detection of salivary nitrite (NO2−) is gaining importance in establishing screening protocols for identifying people with oral diseases and other clinical conditions associated with nitric oxide biology. This work demonstrates smart sensing of salivary NO2− levels through a point-of-care (POC) electrochemical approach. The electrochemical sensor was prepared using copper chlorophyllin (CuCP) as an enzyme mimic and electrodeposited onto multi-walled carbon nanotubes (MWCNTs)-functionalized screen-printed carbon electrodes. The morphology and composition of the nanocomposite-modified printed sensors were evaluated using field-emission scanning electron microscopy (FE-SEM) and X-ray photoelectron spectroscopy (XPS). Electrochemical techniques such as cyclic voltammetry and linear sweep voltammetry were used to characterize the electrochemical sensor and measure the nitrite levels. The modified CuCP-MWCNTs-SPCE allowed the electrochemical sensing of nitrite over a wide range of concentrations (10 μM to 10 mM) in standard and human saliva samples. The electrochemical activation of CuCP on MWCNTs enabled the sensitive detection of nitrite. The practical applicability of the enzyme mimic-based sensing platform was tested in real human saliva samples (n = 5) to enable POC measurement. The results of the electrochemical sensors are validated with a commercial Griess reagent test.
Recommended Literature
- [1] Back cover
- [2] A perspective on the evolution and journey of different types of lithium-ion capacitors: mechanisms, energy-power balance, applicability, and commercialization
- [3] Structural and chemical interplay between nano-active and encapsulation materials in a core–shell SnO2@MXene lithium ion anode system†
- [4] Estimating and using sampling precision in surveys of trace constituents of soils
- [5] Hot off the press
- [6] Phase behavior of side-chain liquid-crystalline polymers containing biphenyl mesogens with different spacer lengths synthesized via miniemulsion polymerization†
- [7] Pyridine imines as ligands in luminescent iridium complexes†
- [8] Hydrogen storage properties and neutron scattering studies of Mg2(dobdc)—a metal–organic framework with open Mg2+adsorption sites†‡
- [9] Synthesis of a Golgi-targeting fluorescent probe for the selective detection of chloride anions†
- [10] Growth characteristics of uniaxial InGaN/GaN MQW/n-GaN nanowires on Si(111) using MOCVD
Journal Name：Materials Advances
Research Products
-
CAS no.: 169555-93-5
-
CAS no.: 1733-55-7
-
CAS no.: 147253-67-6
